Cas no 90657-55-9 ((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride)

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride structure
90657-55-9 structure
Product Name:(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
CAS No:90657-55-9
MF:C11H20ClNO2
MW:233.7350025177
MDL:MFCD08704794
CID:61432
Update Time:2024-10-26

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • trans-4-Cyclohexyl-L-proline hydrochloride
    • (4S)-4-Cyclohexyl-L-proline Hydrochloride
    • H-Chpro-OH.HCl
    • TRANS-4-CYCLOHEXYL PROLINE HCL
    • Trans-4-cyclohexyl-l-proline, HCl
    • TRANS-4-CYCLOHEXYL-L-PROLINE MONOHYDRO-CHLORIDE
    • Trans-4-Cyclohexyl-P-prolinehydrochloride
    • L-Proline,4-cyclohexyl-, hydrochloride, (4S)- (9CI)
    • L-Proline, 4-cyclohexyl-,hydrochloride, trans-
    • (2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
    • L-Proline, 4-cyclohexyl-, hydrochloride, (4S)-
    • TRANS-4-CYCLOHEXYL-L-PROLINE HCL
    • PubChem9992
    • Fosinopril Impurity C HCl
    • BHGFUQJUTOVQOS-UXQCFNEQSA-N
    • S306
    • AX8213055
    • AB00185
    • L-Proline, 4-cyclohexyl-, hydrochloride, (4S)- (9CI)
    • L-Proline, 4-cyclohexyl-, hydrochloride, trans- (ZCI)
    • MDL: MFCD08704794
    • Inchi: 1S/C11H19NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h8-10,12H,1-7H2,(H,13,14);1H/t9-,10+;/m1./s1
    • InChI Key: BHGFUQJUTOVQOS-UXQCFNEQSA-N
    • SMILES: C([C@H]1NC[C@H](C2CCCCC2)C1)(=O)O.Cl

Computed Properties

  • Exact Mass: 233.11800
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Melting Point: 257-267 ºC
  • PSA: 49.33000
  • LogP: 2.76020

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Security Information

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA345-1 G
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
90657-55-9 95%
1g
¥ 422.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA345-1-1 G
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
90657-55-9 95%
1g
¥ 343.00 2021-05-07
Chemenu
CM202188-10g
trans-4-Cyclohexyl-L-proline hydrochloride
90657-55-9 97%
10g
$136 2021-06-09
Chemenu
CM202188-25g
trans-4-Cyclohexyl-L-proline hydrochloride
90657-55-9 97%
25g
$274 2021-06-09
TRC
C988110-50mg
(4S)-4-Cyclohexyl-L-proline Hydrochloride
90657-55-9
50mg
$92.00 2023-05-18
TRC
C988110-100mg
(4S)-4-Cyclohexyl-L-proline Hydrochloride
90657-55-9
100mg
$ 170.00 2023-09-08
TRC
C988110-250mg
(4S)-4-Cyclohexyl-L-proline Hydrochloride
90657-55-9
250mg
$391.00 2023-05-18
TRC
C988110-500mg
(4S)-4-Cyclohexyl-L-proline Hydrochloride
90657-55-9
500mg
$689.00 2023-05-18
TRC
C988110-1g
(4S)-4-Cyclohexyl-L-proline Hydrochloride
90657-55-9
1g
$ 1070.00 2022-06-06
Chemenu
CM202188-1g
trans-4-Cyclohexyl-L-proline hydrochloride
90657-55-9 97%
1g
$51 2024-07-20

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Reagents: Hydrogen Solvents: Ethanol
Reference
Angiotensin-converting enzyme inhibitors. Mercaptan, carboxyalkyl dipeptide, and phosphinic acid inhibitors incorporating 4-substituted prolines
Krapcho, John; Turk, Chester; Cushman, David W.; Powell, James R.; DeForrest, Jack M.; et al, Journal of Medicinal Chemistry, 1988, 31(6), 1148-60

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Steric and Electronic Influences on the Diastereoselectivity of the Rh2(OAc)4-Catalyzed C-H Insertion in Chiral Ester Diazoanilides: Synthesis of Chiral, Nonracemic 4-Substituted 2-Pyrrolidinones
Wee, Andrew G. H.; Liu, Baosheng; McLeod, Douglas D., Journal of Organic Chemistry, 1998, 63(13), 4218-4227

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum oxide Solvents: Ethanol ;  33 - 35 h, 0.35 - 0.4 MPa
Reference
Method for synthesis of trans-4-cyclohexyl-L-proline hydrochloride
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Platinum dioxide Solvents: Ethanol
Reference
Conversion of L-pyroglutamic acid to 4-alkyl-substituted L-prolines. The synthesis of trans-4-cyclohexyl-L-proline
Thottathil, John K.; Moniot, Jerome L.; Mueller, Richard H.; Wong, Michael K. Y.; Kissick, Thomas P., Journal of Organic Chemistry, 1986, 51(16), 3140-3

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Raw materials

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Preparation Products

(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90657-55-9)(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
Order Number:A843609
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):158.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90657-55-9)反式-4-环己基-L-脯氨酸盐酸盐
Order Number:LE7750881
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:90657-55-9)(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
A843609
Purity:99%
Quantity:25g
Price ($):158.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:90657-55-9)反式-4-环己基-L-脯氨酸盐酸盐
LE7750881
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email